Cas no 866152-24-1 (3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid)

• Product Name: 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid
• CAS No: 866152-24-1
• MF: C₁₃H₉Cl₂NO₃S
• MW: 330.186460256577
• MDL: MFCD05669309
• CID: 4663040
• Update Time: 2025-05-23

3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-dichlorobenzoyl)amino]-4-methyl-2-thiophenecarboxylic acid
• 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid

• MDL： MFCD05669309
• Inchi： 1S/C13H9Cl2NO3S/c1-6-5-20-11(13(18)19)10(6)16-12(17)9-7(14)3-2-4-8(9)15/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key： FHFOOAWVOZGCQT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(C)C=1NC(=O)C1=C(Cl)C=CC=C1Cl

Additional information on 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid

3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic Acid: A Comprehensive Overview

The compound with CAS No 866152-24-1, known as 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thiophene ring with a dichlorobenzoyl group and a methyl substituent, making it a promising candidate for various applications in drug discovery and material science.

3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid exhibits a complex molecular architecture that includes a thiophene moiety, which is known for its aromaticity and stability. The presence of the dichlorobenzoyl group introduces additional electronic properties, enhancing the compound's potential for interaction with biological systems. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making this compound a valuable tool in medicinal chemistry.

The synthesis of 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including coupling reactions and oxidation techniques, to optimize the production of this compound. The latest advancements in catalytic methods have significantly improved the efficiency of these processes, making large-scale production more feasible.

In terms of biological activity, 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid has shown promising results in vitro studies targeting specific enzymes and receptors. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's unique electronic properties make it a strong candidate for use in photovoltaic materials and sensors.

The structural versatility of 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid allows for further functionalization to tailor its properties for specific applications. By modifying the substituents on the thiophene ring or altering the dichlorobenzoyl group, researchers can explore new avenues for drug development and material innovation. This adaptability underscores the compound's significance in both academic and industrial settings.

Furthermore, computational studies have provided deeper insights into the electronic distribution and conformational flexibility of 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid. These findings have been instrumental in predicting its behavior in different chemical environments and optimizing its performance in practical applications. The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties.

In conclusion, 3-(2,6-Dichlorobenzoyl)amino-4-methyl-2-thiophenecarboxylic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within organic chemistry and pharmacology.